Cas no 23057-55-8 (4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)-)

4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- structure
23057-55-8 structure
Product Name:4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)-
CAS No:23057-55-8
MF:C30H36O4
MW:460.604449272156
MDL:MFCD29048556
CID:270253
PubChem ID:441767
Update Time:2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)-
    • (2S)-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
    • 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S
    • SOPHORANONE
    • (2S)-2,3-Dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
    • SCHEMBL3064706
    • C08719
    • Q27108307
    • (2S)-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-en-1-yl)phenyl]-8-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-1-benzopyran-4-one
    • 23057-55-8
    • DTXSID60331625
    • HY-N2529
    • FS-8139
    • LMPK12140034
    • [S,(-)]-2,3-DIHYDRO-7-HYDROXY-2-[4-HYDROXY-3,5-BIS(3-METHYL-2-BUTENYL)PHENYL]-8-(3-METHYL-2-BUTENYL)-4H-1-BENZOPYRAN-4-ONE
    • CHEBI:9199
    • AKOS040760716
    • CS-0022800
    • (2S)-7-hydroxy-2-[4-hydroxy-3, 5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2, 3-dihydrochromen-4-one
    • CHEMBL3314594
    • (-)-Sophoranone
    • (2S)-7-hydroxy-2-(4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl)-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
    • DTXCID10282719
    • (2S)-7-Hydroxy-2-(4-hydroxy-3,5-bis(3-methylbut-2-en-1-yl)phenyl)-8-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-1-benzopyran-4-one
    • MDL: MFCD29048556
    • Inchi: 1S/C30H36O4/c1-18(2)7-10-21-15-23(16-22(29(21)33)11-8-19(3)4)28-17-27(32)25-13-14-26(31)24(30(25)34-28)12-9-20(5)6/h7-9,13-16,28,31,33H,10-12,17H2,1-6H3/t28-/m0/s1
    • InChI Key: IORSRBKNYXPSDO-NDEPHWFRSA-N
    • SMILES: O1C2C(=C(C=CC=2C(C[C@H]1C1C=C(C/C=C(\C)/C)C(=C(C/C=C(\C)/C)C=1)O)=O)O)C/C=C(\C)/C

Computed Properties

  • Exact Mass: 460.26100
  • Monoisotopic Mass: 460.261
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 752
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 8

Experimental Properties

  • Color/Form: Powder
  • Density: 1.117±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 644.5°C at 760 mmHg
  • Flash Point: 208.5°C
  • Refractive Index: 1.586
  • Solubility: Insuluble (4.4E-5 g/L) (25 ºC),
  • PSA: 66.76000
  • LogP: 7.33040

4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S873574-5mg
(-)-Sophoranone
23057-55-8 ≥98%
5mg
4,660.00 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHL82867-10MG
(−)-Sophoranone
23057-55-8
10mg
¥5445.56 2025-01-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1093755-5mg
Sophoranone
23057-55-8 98%
5mg
¥1408 2023-04-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S58860-20mg
Sophoranone
23057-55-8
20mg
¥6688.0 2021-09-07
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHL82867-10MG
23057-55-8
10MG
¥6616.59 2023-01-14
Key Organics Ltd
FS-8139-5mg
(-)-Sophoranone
23057-55-8 >95%
5mg
£623.16 2025-02-09
TargetMol Chemicals
TN2221-5 mg
(-)-Sophoranone
23057-55-8 98%
5mg
¥ 2,850 2023-07-11
TargetMol Chemicals
TN2221-10 mg
(-)-Sophoranone
23057-55-8 98%
10mg
¥ 4,750 2023-07-11
TargetMol Chemicals
TN2221-1 mL * 10 mM (in DMSO)
(-)-Sophoranone
23057-55-8 98%
1 mL * 10 mM (in DMSO)
¥ 3110 2023-09-15
TargetMol Chemicals
TN2221-5mg
(-)-Sophoranone
23057-55-8
5mg
¥ 2850 2024-07-20

4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd